3-Bromo-2,4,5-trimethyloxolane

• Molecular Formula: C7H13BrO
• Molecular Weight: 193.08 g/mol
• IUPAC Name: 3-bromo-2,4,5-trimethyloxolane
• InChI: InChI=1S/C7H13BrO/c1-4-5(2)9-6(3)7(4)8/h4-7H,1-3H3
• InChI Key: ZLXCBSVEOSUKPP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC(C1Br)C)C

Description

3-Bromo-2,4,5-trimethyloxolane is a substituted tetrahydrofuran derivative featuring a bromine atom at position 3 and methyl groups at positions 2, 4, and 3.

The steric and electronic effects of the bromine and methyl substituents influence its reactivity, solubility, and stability. For instance, bromine enhances electrophilicity at the adjacent carbon, making the compound a candidate for nucleophilic substitution reactions, while the methyl groups contribute to steric hindrance and lipophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2,4,5-trimethyloxolane typically involves the bromination of 2,4,5-trimethyloxolane. One common method is the reaction of 2,4,5-trimethyloxolane with bromine in the presence of a suitable solvent such as carbon tetrachloride or chloroform. The reaction is usually carried out at room temperature, and the product is purified by distillation or recrystallization .

Industrial Production Methods

Industrial production of 3-Bromo-2,4,5-trimethyloxolane may involve more efficient and scalable methods, such as continuous flow bromination processes. These methods ensure higher yields and purity of the final product, making it suitable for large-scale applications .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2,4,5-trimethyloxolane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of 2,4,5-trimethyloxolane-3-ol.

Oxidation Reactions: The compound can be oxidized to form corresponding oxolane derivatives with different functional groups.

Reduction Reactions: Reduction of the bromine atom can yield 2,4,5-trimethyloxolane.

Common Reagents and Conditions

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Major Products Formed

Substitution: 2,4,5-trimethyloxolane-3-ol.

Oxidation: Various oxolane derivatives with functional groups such as aldehydes, ketones, or carboxylic acids.

Reduction: 2,4,5-trimethyloxolane.

Scientific Research Applications

3-Bromo-2,4,5-trimethyloxolane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving brominated organic compounds and their biological activities.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-2,4,5-trimethyloxolane involves its interaction with various molecular targets. The bromine atom can participate in electrophilic substitution reactions, while the oxolane ring can undergo ring-opening reactions under certain conditions. These interactions can lead to the formation of new compounds with different biological and chemical properties .

Comparison with Similar Compounds

3-Bromo-2,4,6-trimethyloxolane

This positional isomer differs in the placement of methyl groups (positions 2, 4, 6 vs. 2, 4, 5).

2-Bromo-3,4,5-trimethyloxolane

Here, bromine is at position 2, adjacent to two methyl groups. This proximity may lead to significant steric hindrance, slowing nucleophilic attacks compared to the 3-bromo analog. Such structural variations highlight the importance of substituent positioning in modulating reactivity .

Table 1: Comparison of Brominated Oxolanes

Compound	Bromine Position	Methyl Positions	Key Reactivity Feature
3-Bromo-2,4,5-trimethyloxolane	3	2,4,5	Moderate steric hindrance, balanced reactivity
3-Bromo-2,4,6-trimethyloxolane	3	2,4,6	Reduced steric hindrance, higher reactivity
2-Bromo-3,4,5-trimethyloxolane	2	3,4,5	High steric hindrance, slower reactions

Non-Brominated Trimethyloxolanes

Compounds like 2,4,5-trimethyloxolane lack the bromine atom, resulting in lower molecular weight and reduced electrophilicity. These analogs are typically more stable but less reactive in halogen-specific reactions. Their applications often revolve as solvents or inert scaffolds in synthesis .

Brominated Heterocycles with Aromatic Cores

N-(3-Bromo-2,4,6-trimethyl-acetanilide)iminodiacetic acid (Mebrofenin)

Mebrofenin, a hepatobiliary imaging agent, shares the bromo-trimethyl motif but on an aromatic acetanilide backbone. The aromatic ring confers distinct electronic properties, such as resonance stabilization, which are absent in the aliphatic oxolane system. This difference underscores how core structure dictates application: mebrofenin’s aromaticity enables radiopharmaceutical utility, whereas 3-bromo-2,4,5-trimethyloxolane’s aliphatic nature may favor synthetic intermediate roles .

Table 2: Brominated Aliphatic vs. Aromatic Compounds

Compound	Core Structure	Key Application	Reactivity Profile
3-Bromo-2,4,5-trimethyloxolane	Aliphatic (oxolane)	Synthetic intermediate	Electrophilic at C3
Mebrofenin	Aromatic (acetanilide)	Radiopharmaceutical	Stabilized via resonance

Halogen-Substituted Analogs

Replacing bromine with chlorine or iodine alters physical and chemical properties. For example:

• 3-Chloro-2,4,5-trimethyloxolane : Lower molecular weight and weaker carbon-halogen bond compared to bromine, leading to faster substitution reactions but lower selectivity.
• 3-Iodo-2,4,5-trimethyloxolane : Heavier and more polarizable, enhancing leaving-group ability but increasing sensitivity to light and heat .

Research Findings and Trends

• Synthetic Utility : Brominated oxolanes are pivotal in constructing complex molecules via cross-coupling or ring-opening reactions. Evidence suggests that bromination conditions (e.g., electrophilic agents, temperature) significantly impact yield and purity .
• Stability Challenges : The methyl groups in 3-bromo-2,4,5-trimethyloxolane may hinder crystallization, complicating purification compared to less-substituted analogs .